![molecular formula C8H7BrN2 B184065 6-Bromo-5-methylimidazo[1,2-a]pyridine CAS No. 116355-19-2](/img/structure/B184065.png)
6-Bromo-5-methylimidazo[1,2-a]pyridine
Overview
Description
6-Bromo-5-methylimidazo[1,2-a]pyridine is a chemical compound with the molecular formula C9H7BrN2 . It is used in organic syntheses and as pharmaceutical intermediates .
Synthesis Analysis
The synthesis of 2-methylimidazo[1,2-a]pyridine involves the reaction of 2-amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides with sodium methoxide . The resulting 2-methylimidazo[1,2-a]pyridine can then react with bromine and iodine to form 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides .Molecular Structure Analysis
The molecular structure of 6-Bromo-5-methylimidazo[1,2-a]pyridine is characterized by a fused bicyclic 5,6 heterocycle . The structure was established based on X-ray structural analysis .Chemical Reactions Analysis
2-Methylimidazo[1,2-a]pyridine reacts with bromine and iodine to form 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides . These trihalides can then be converted into 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium halides .Scientific Research Applications
Pharmaceutical Applications
Imidazo[1,2-a]pyridine derivatives are found in many active pharmaceutical ingredients. For example, they are present in zolimidine (an antiulcer drug), zolpidem (used for treating insomnia and restoring brain functions), and saripidem (a sedative and anxiolytic drug). These compounds play a crucial role in developing medications due to their bioactive properties .
Fluorescent Probes
These derivatives have been utilized as fluorescent probes for the in vitro and in vivo determination of mercury and iron ions. Their ability to act as probes is significant for scientific research that requires tracking and analyzing the presence of specific ions .
Material Science
The structural character of imidazo[1,2-a]pyridine makes it useful in material science. It can be used in light-sensitive dyes, optical media for data storage, pesticides, and fungicides due to its unique chemical properties .
Anticancer Research
Novel imidazo[1,2-a]pyridine-based compounds have shown potential in anticancer research. They have been synthesized and evaluated for in vitro anticancer activity against human cancer cell lines such as HeLa and MCF-7 .
Antimicrobial Research
The tautomeric form present in imidazo[1,2-a]pyridine skeletons has made this system diversified. It has been explored for new antimicrobial features, indicating its potential in developing new antimicrobial agents .
Safety And Hazards
Future Directions
Imidazo[1,2-a]pyridine derivatives, including 6-Bromo-5-methylimidazo[1,2-a]pyridine, have been recognized for their wide range of applications in medicinal chemistry . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . Therefore, these compounds are of interest in the development of new TB drugs .
properties
IUPAC Name |
6-bromo-5-methylimidazo[1,2-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2/c1-6-7(9)2-3-8-10-4-5-11(6)8/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGRZKLCCPTTZKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=NC=CN12)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001283095 |
Source
|
| Record name | 6-Bromo-5-methylimidazo[1,2-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001283095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-5-methylimidazo[1,2-a]pyridine | |
CAS RN |
116355-19-2 |
Source
|
| Record name | 6-Bromo-5-methylimidazo[1,2-a]pyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=116355-19-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Bromo-5-methylimidazo[1,2-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001283095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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